Cas no 4429-42-9 (POTASSIUM METABISULFITE)

• Product Name: POTASSIUM METABISULFITE
• CAS No: 4429-42-9
• MF: HKO₃S
• MW: 120.169440031052
• CID: 329561
• PubChem ID: 23663620
• Update Time: 2025-04-19

POTASSIUM METABISULFITE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM METABISULFITE
• POTASSIUM DISULFITE
• POTASSIUM BISULFITE
• POTASSIUM BISULPHITE
• POTASSIUM PYROSULFITE
• POTASSIUM M-BISULFITE
• DIPOTASSIUM PYROSULFITE
• DI-POTASSIUM DISULPHITE
• POTASSIUM METABISULPHITE
• Disulfurous acid,potassium salt (1:2)
• POTASSIUM METABISULFITE AR.CP
• 7773-03-7
• AKOS025293926
• Q412524
• Sulfurous acid, potassium salt (1:1)
• potassium hydrogensulfite
• 4429-42-9
• INS NO.228
• QJK5LO891P
• UNII-QJK5LO891P
• DJEHXEMURTVAOE-UHFFFAOYSA-M
• Potassium sulfite (KHSO3)
• Sulfurous acid, monopotassium salt
• Sulfite, potassium metabi-
• HSDB 1263
• Potassium sulfite, hydrogen
• POTASSIUM BISULFITE [MART.]
• Kaliumbisulfit
• Potassium acid sulfite
• DTXSID6064795
• Potassium hydrogen sulphite
• POTASSIUM BISULFITE [HSDB]
• Monopotassium sulfite
• POTASSIUM BISULFITE [II]
• NS00131250
• INS-228
• Potassium hydrogen sulfite
• potassium;hydrogen sulfite
• E-228
• EINECS 231-870-1
• DB-231692
• POTASSIUM BISULPHITE SOLUTION
• POTASSIUM BISULFITE (II)
• DTXCID7047988
• POTASSIUM BISULFITE (MART.)
• POTASSIUM BISULFITE SOLUTION

• Inchi： 1S/K.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1
• InChI Key： DJEHXEMURTVAOE-UHFFFAOYSA-M
• SMILES： [K+].S(=O)(O)[O-]

Computed Properties

• Exact Mass: 119.92800
• Monoisotopic Mass: 221.846128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125

Experimental Properties

• Melting Point: 190 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• PSA: 79.57000
• LogP: 0.20420

POTASSIUM METABISULFITE Security Information

• WGK Germany：1
• Hazard Category Code： 31-36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：23
• RTECS：TT4920000
• Hazardous Material Identification：
• Risk Phrases：R31; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfites